Cas no 1018128-18-1 (3-(Chloromethyl)-5-isopropylisoxazole)

• Product Name: 3-(Chloromethyl)-5-isopropylisoxazole
• CAS No: 1018128-18-1
• MF: C₇H₁₀ClNO
• MW: 159.613400936127
• MDL: MFCD09859196
• CID: 1027661
• PubChem ID: 25220785
• Update Time: 2025-11-01

3-(Chloromethyl)-5-isopropylisoxazole Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-isopropylisoxazole
• 3-(chloromethyl)-5-(1-methylethyl)Isoxazole
• 3-(chloromethyl)-5-propan-2-yl-1,2-oxazole
• 3-(chloromethyl)-5-isopropylisoxazole(SALTDATA: FREE)
• ALBB-009845
• ANW-56643
• CTK4A0271
• MolPort-004-853-503
• SBB025954
• STK352882
• 3-(ChloroMethyl)-5-(1-Methylethyl)-isoxazole
• isoxazole, 3-(chloromethyl)-5-(1-methylethyl)-
• AKOS005168458
• 1018128-18-1
• 3-(chloromethyl)-5-(propan-2-yl)-1,2-oxazole
• EN300-231903
• 3-(chloromethyl)-5-isopropyl-1,2-oxazole
• A897043
• DTXSID50649342
• MFCD09859196
• LS-03293
• DB-058706
• CS-0273814

• MDL： MFCD09859196
• Inchi： 1S/C7H10ClNO/c1-5(2)7-3-6(4-8)9-10-7/h3,5H,4H2,1-2H3
• InChI Key： UGAJDIZLJMKLBN-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C)C)ON=1

Computed Properties

• Exact Mass: 159.04500
• Monoisotopic Mass: 159.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03000
• LogP: 2.53680

3-(Chloromethyl)-5-isopropylisoxazole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-(Chloromethyl)-5-isopropylisoxazole

3-(Chloromethyl)-5-isopropylisoxazole: A Comprehensive Overview of CAS No. 1018128-18-1

3-(Chloromethyl)-5-isopropylisoxazole, with the CAS number 1018128-18-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing an oxygen and a nitrogen atom. The presence of a chloromethyl group and an isopropyl substituent imparts unique chemical and biological properties to this molecule, making it a valuable building block in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 3-(Chloromethyl)-5-isopropylisoxazole is characterized by its isoxazole ring, which is a key pharmacophore in many biologically active compounds. The chloromethyl group provides a reactive site for further functionalization, allowing for the introduction of various substituents to tailor the compound's properties for specific applications. The isopropyl group, on the other hand, contributes to the lipophilicity and steric bulk of the molecule, which can influence its bioavailability and metabolic stability.

In recent years, 3-(Chloromethyl)-5-isopropylisoxazole has been extensively studied for its potential therapeutic applications. One notable area of research involves its use as an intermediate in the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry (2022) reported the synthesis and evaluation of a series of derivatives derived from 3-(Chloromethyl)-5-isopropylisoxazole. These derivatives exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The chloromethyl group was found to be crucial for enhancing the antiviral potency, while the isopropyl substituent improved the solubility and stability of the compounds.

Beyond antiviral applications, 3-(Chloromethyl)-5-isopropylisoxazole has also shown promise in the development of anticancer drugs. A research team from the University of California, San Francisco (UCSF) recently published a paper in Cancer Research (2023) detailing their work on a novel class of small molecules derived from this compound. These molecules were designed to target specific signaling pathways involved in cancer cell proliferation and survival. The results demonstrated that these derivatives effectively inhibited tumor growth in both in vitro and in vivo models, highlighting their potential as lead candidates for further drug development.

The synthetic versatility of 3-(Chloromethyl)-5-isopropylisoxazole has also made it an attractive starting material for the preparation of agrochemicals. A study published in Pest Management Science (2022) explored the use of this compound as a precursor for herbicides and fungicides. The researchers synthesized several derivatives with enhanced efficacy against common agricultural pests and pathogens. The chloromethyl group was found to be particularly important for improving the herbicidal activity, while the isopropyl substituent contributed to better soil stability and reduced environmental impact.

In addition to its applications in medicinal chemistry and agrochemicals, 3-(Chloromethyl)-5-isopropylisoxazole has been investigated for its potential use in materials science. A recent study published in Advanced Materials (2023) reported the synthesis of polymerizable derivatives from this compound. These derivatives were used to prepare novel polymers with unique optical and electronic properties. The chloromethyl group facilitated cross-linking reactions, while the isopropyl substituent enhanced the mechanical strength and thermal stability of the resulting materials.

The safety profile of 3-(Chloromethyl)-5-isopropylisoxazole has also been evaluated in several studies. A comprehensive toxicological assessment conducted by a team at Pfizer (2021) revealed that this compound exhibits low toxicity when used within recommended concentrations. The researchers found no significant adverse effects on cell viability or organ function at relevant exposure levels. However, they emphasized the importance of proper handling and storage to minimize any potential risks associated with its use.

In conclusion, 3-(Chloromethyl)-5-isopropylisoxazole, with CAS number 1018128-18-1, is a multifaceted compound with a wide range of applications in medicinal chemistry, agrochemicals, and materials science. Its unique chemical structure and synthetic versatility make it an invaluable tool for researchers aiming to develop novel therapeutics, agricultural products, and advanced materials. As ongoing research continues to uncover new possibilities for this compound, it is likely that its importance will only continue to grow in various scientific disciplines.